4-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C16H13BrN2OS and its molecular weight is 361.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Novel Derivative Synthesis : Researchers developed a one-pot, multicomponent synthesis method for new derivatives related to 4-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide. This included the synthesis of (4-oxothiazolidine-2-ylidene)benzamide derivatives characterized by various spectroscopic methods and single-crystal X-ray analysis (Hossaini et al., 2017).
Antipyrine-like Derivatives : A study reported the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of new antipyrine derivatives, including 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, demonstrating the importance of intermolecular interactions in these compounds (Saeed et al., 2020).
Antimicrobial and Antifungal Activity
Antimicrobial Compounds : A study on the novel synthesis and antimicrobial activity of 3-substituted 5-bromo-7-methyl-1,2,4-triazolo-[3,4-b]-benzothiazoles, related to this compound, demonstrated significant antimicrobial properties against various bacterial strains (Bhagat et al., 2012).
Antifungal Agents : The synthesis and evaluation of various N-(4-phenyl-3-aroylthiazol-2(3H)-ylidene) substituted benzamides, closely related to the core structure of this compound, revealed low to moderate antifungal activities (Saeed et al., 2008).
Corrosion Inhibition
- Corrosion Inhibitors for Steel : Benzothiazole derivatives, closely related to this compound, were synthesized and evaluated as corrosion inhibitors for carbon steel in acidic environments. The study found that these inhibitors provided significant protection against steel corrosion (Hu et al., 2016).
Future Directions
The future directions for the study of “4-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide” and related compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities. Additionally, their potential applications in the development of new pharmaceuticals and other biologically active compounds could be investigated .
Mechanism of Action
Target of Action
Similar benzothiazole derivatives have been found to exhibit anti-tubercular activity .
Mode of Action
Biochemical Pathways
Benzothiazole derivatives have been associated with the inhibition of prostaglandin biosynthesis, a process mediated by cyclo-oxygenase pathways .
Result of Action
Benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities .
Properties
IUPAC Name |
4-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2OS/c1-10-3-8-13-14(9-10)21-16(19(13)2)18-15(20)11-4-6-12(17)7-5-11/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APCKQKJGWGEYLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)Br)S2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.